1-[1-(2-Methoxyethyl)-2,5-dimethylpyrrol-3-yl]-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethanone

• IUPAC Name: 1-[1-(2-methoxyethyl)-2,5-dimethylpyrrol-3-yl]-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethanone
• InChI: InChI=1S/C22H27N3O2S2/c1-13-11-17(14(2)25(13)9-10-27-4)18(26)12-28-21-20-16-7-5-6-8-19(16)29-22(20)24-15(3)23-21/h11H,5-10,12H2,1-4H3
• InChI Key: WKOUFJZKZRXTDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1CCOC)C)C(=O)CSC2=NC(=NC3=C2C4=C(S3)CCCC4)C
• Molecular Formula: C22H27N3O2S2
• Molecular Weight: 429.6 g/mol

Description

1-[1-(2-Methoxyethyl)-2,5-dimethylpyrrol-3-yl]-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethanone is a useful research compound. Its molecular formula is C22H27N3O2S2 and its molecular weight is 429.6. The purity is usually 95%.
BenchChem offers high-quality 1-[1-(2-Methoxyethyl)-2,5-dimethylpyrrol-3-yl]-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[1-(2-Methoxyethyl)-2,5-dimethylpyrrol-3-yl]-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research in the field of heterocyclic chemistry often involves the synthesis of complex molecules with potential applications in drug discovery, materials science, and as intermediates in organic synthesis. For example, the synthesis of novel pyrimidine selanyl derivatives as explored by Alshahrani et al. (2018) demonstrates the ongoing interest in manipulating heterocyclic bases for various applications, potentially including those similar to the compound of interest (Alshahrani et al., 2018).

Catalytic Reactions of Natural Oils

The catalytic transformation of natural oils into polymer precursors, as discussed by Furst et al. (2012), is indicative of the wide-ranging applications of complex organic molecules in creating sustainable materials. While not directly related, the methodologies and objectives of such research might align with those involving the synthesis and application of complex compounds like 1-[1-(2-Methoxyethyl)-2,5-dimethylpyrrol-3-yl]-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethanone (Furst et al., 2012).

QSAR Analysis in Toxicological Evaluations

The use of computational QSAR analysis to evaluate the toxicological profiles of heterocyclic compounds, as studied by Coleman et al. (2003), could be relevant to assessing the safety and potential biological activity of the compound . Such analyses are critical in the preliminary stages of drug development and chemical safety evaluations (Coleman et al., 2003).